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Compound of Interest

Compound Name: 5-Borono-2-chlorobenzoic acid

Cat. No.: B1289912 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,

specifically the melting and boiling points, of 5-Bromo-2-chlorobenzoic acid. It also details

standardized experimental protocols for the determination of these properties and outlines a

common workflow for its synthesis and purification.

Core Physicochemical Data
5-Bromo-2-chlorobenzoic acid, a valuable building block in organic synthesis, particularly for

pharmaceuticals, possesses distinct physical properties that are crucial for its handling,

reaction optimization, and characterization.

Property Value Source(s)

Melting Point 154-156 °C [1][2][3][4][5]

155.0-162.0 °C [6]

157-160 °C [7][8]

Boiling Point 324.5 ± 27.0 °C at 760 mmHg [1][3][5][9]

316 °C [10]

No information available [4]
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Experimental Protocols
Accurate determination of melting and boiling points is fundamental for the verification of a

compound's identity and purity. The following are detailed methodologies for these

measurements.

Melting Point Determination (Capillary Method)
This method is widely used for the determination of the melting point of a crystalline solid.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Sealed-end capillary tubes

Mortar and pestle

Spatula

Thermometer (calibrated)

Procedure:

Sample Preparation: A small amount of the crystalline 5-Bromo-2-chlorobenzoic acid is finely

powdered using a mortar and pestle.[11]

Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and gently tapped on a hard surface to pack the sample

into the sealed end. The sample height should be approximately 1-2 mm.[5]

Apparatus Setup: The packed capillary tube is placed into the heating block of the melting

point apparatus.

Heating and Observation:

For an unknown sample, a rapid heating rate (e.g., 20°C/min) can be used to determine

an approximate melting range.[10]
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For a more precise measurement, the apparatus is heated rapidly to a temperature about

15-20°C below the expected melting point. The heating rate is then reduced to 1-2°C per

minute.[5]

Data Recording: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire sample becomes a clear

liquid is recorded as the end of the melting range. A pure substance typically has a sharp

melting range of 0.5-1.0°C.

Boiling Point Determination (Capillary Method)
This micro-method is suitable for determining the boiling point of small quantities of a liquid.

Since 5-Bromo-2-chlorobenzoic acid is a solid at room temperature, it would first need to be

melted to apply this method to its liquid state.

Apparatus:

Thiele tube or a beaker with a high-boiling point liquid (e.g., mineral oil)

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Thermometer (calibrated)

Bunsen burner or heating mantle

Clamp and stand

Procedure:

Sample Preparation: A few milliliters of the molten 5-Bromo-2-chlorobenzoic acid are placed

in a small test tube.

Capillary Inversion: A capillary tube, sealed at one end, is placed inverted (open end down)

into the liquid in the test tube.[1]
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Apparatus Assembly: The test tube is attached to a thermometer, ensuring the sample and

the thermometer bulb are at the same level. This assembly is then immersed in the heating

bath (Thiele tube or oil bath).[6]

Heating: The heating bath is heated gently and uniformly.[2]

Observation: As the liquid heats up, air trapped in the capillary tube will be expelled, seen as

a slow stream of bubbles. As the temperature approaches the boiling point, a rapid and

continuous stream of bubbles will emerge from the capillary tube.[1]

Data Recording: The heat source is removed, and the liquid is allowed to cool. The

temperature at which the bubbling stops and the liquid just begins to enter the capillary tube

is recorded as the boiling point.[12]

Synthesis and Purification Workflow
The following diagram illustrates a common laboratory-scale synthesis and purification

workflow for 5-Bromo-2-chlorobenzoic acid, starting from 2-chlorobenzoic acid.
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Synthesis and Purification of 5-Bromo-2-chlorobenzoic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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